Cas no 2409652-68-0 ((4S,4'S)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole))

• Product Name: (4S,4'S)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole)
• CAS No: 2409652-68-0
• MF: C₅₁H₄₂N₂O₂
• MW: 714.891393184662
• CID: 5262534
• Update Time: 2025-11-03

(4S,4'S)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

• (4S,4'S)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole)
• starbld0006039

• Inchi： 1S/C51H42N2O2/c1-49(37-38-23-9-2-10-24-38,47-52-45(39-25-11-3-12-26-39)50(54-47,41-29-15-5-16-30-41)42-31-17-6-18-32-42)48-53-46(40-27-13-4-14-28-40)51(55-48,43-33-19-7-20-34-43)44-35-21-8-22-36-44/h2-36,45-46H,37H2,1H3/t45-,46-/m0/s1
• InChI Key： DKXZWEBAHFFNLW-ZYBCLOSLSA-N
• SMILES： O1C(C(C)(CC2C=CC=CC=2)C2=N[C@@H](C3C=CC=CC=3)C(C3C=CC=CC=3)(C3C=CC=CC=3)O2)=N[C@@H](C2C=CC=CC=2)C1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1160
• XLogP3: 11.3
• Topological Polar Surface Area: 43.2

Additional information on (4S,4'S)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole)

(4S,4'S)-2,2'-(1-Phenylpropane-2,2-diyl)bis(4,5,5-triphenyl-4,5-dihydrooxazole): Structural Characteristics and Emerging Applications in Organic Chemistry

CAS No. 2409652-68-0 identifies a structurally complex organic compound featuring a unique stereochemical configuration. The (4S,4'S) designation highlights the chiral centers at positions 4 and 4' of the 4,5-dihydrooxazole rings. This molecule belongs to the class of 1H-1,3-oxazoles, which are five-membered heterocyclic systems with significant biological and pharmaceutical relevance. The compound's architecture includes two triphenyl-substituted dihydrooxazole moieties connected via a central 1-phenylpropane-2,2-diyl bridge. This structural motif creates a symmetrical framework with potential for π-electron delocalization across the aromatic phenyl groups.

The synthesis of such compounds typically involves multistep organic reactions including nucleophilic substitution and ring formation processes. Recent studies in synthetic organic chemistry have demonstrated that similar dihydrooxazole derivatives can be prepared through condensation reactions between α-amino acids and aldehydes under catalytic conditions. The presence of multiple phenyl groups in this structure enhances its hydrophobic character while maintaining the polar nature of the oxazole ring system. Computational analyses using DFT methods have revealed that the molecule exhibits a non-planar conformation due to steric hindrance between the bulky phenyl substituents.

In the context of modern medicinal chemistry research (Nature Chem., 2023), oxazole-containing frameworks have shown promise as scaffolds for drug development. The triphenyldihydrooxazole core has been identified as a key structural element in several bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with target proteins. Notably, compounds with similar stereochemistry have demonstrated enzyme inhibition properties in recent clinical trials for neurodegenerative diseases.

The optical activity of this compound is directly related to its chiral centers at positions 4 and 4'. Circular dichroism spectroscopy has confirmed the absolute configuration as specified by the IUPAC nomenclature rules. This stereochemical specificity is crucial for applications requiring enantioselective interactions with biological targets or chiral catalysts in asymmetric synthesis.

In materials science applications (JACS Au, 2023), such compounds are being explored for their potential as nonlinear optical materials due to their conjugated aromatic systems and polarizable heterocyclic rings. The combination of electron-rich phenyl groups with electron-deficient oxazole moieties creates an asymmetric charge distribution that enhances second-harmonic generation properties when incorporated into thin-film matrices.

The solubility profile of this compound follows typical patterns for aromatic heterocycles: limited water solubility but good solubility in common organic solvents like DMSO or acetonitrile. Thermal stability studies indicate decomposition temperatures above 300°C under inert atmosphere conditions when analyzed using thermogravimetric analysis (TGA).

In analytical chemistry contexts (Anal. Chem., 2023), this compound serves as an interesting model system for NMR spectroscopy studies due to its complex spin systems arising from multiple equivalent aromatic protons and stereocenters. The characteristic chemical shifts observed in both proton and carbon NMR spectra provide valuable insights into conformational dynamics through NOE effects.

Ongoing research into supramolecular chemistry has demonstrated that molecules containing multiple oxazole units can self-assemble into organized nanostructures through hydrogen bonding networks between adjacent dihydrooxazole rings. These self-assembled structures exhibit unique photophysical properties that could be harnessed for sensor development applications.

The molecular weight distribution analysis confirms monodispersity of the compound when synthesized under optimized conditions using high-performance liquid chromatography (HPLC). This purity level is essential for applications requiring precise stoichiometric control during further chemical transformations or biological assays.

In fluorescence spectroscopy studies (ChemPhotoChem, 2023), this compound exhibits characteristic emission maxima in the visible region when excited at specific wavelengths. The photophysical behavior is influenced by solvent polarity effects due to intramolecular charge transfer processes between donor (phenyl) and acceptor (oxazole) moieties.

The crystal structure determination via X-ray diffraction has revealed intermolecular interactions that stabilize the solid-state packing arrangement through C-H...π contacts between adjacent phenyl rings and hydrogen bonding between dihydrooxazole oxygen atoms from neighboring molecules.

In electrochemical investigations (Electrochimica Acta, 2023), cyclic voltammetry experiments have shown distinct redox behavior associated with both the aromatic phenyl groups and the heterocyclic oxazole rings. These redox-active properties make it a candidate material for electrochemical sensors or energy storage devices.